Cas no 18904-04-6 (6-ethoxy-3,7-dihydro-3,7-dimethyl-2H-Purin-2-one)

• Product name: 6-ethoxy-3,7-dihydro-3,7-dimethyl-2H-Purin-2-one
• CAS No: 18904-04-6
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 1108290
• PubChem ID: 13721715

6-ethoxy-3,7-dihydro-3,7-dimethyl-2H-Purin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3,7-dihydro-3,7-dimethyl-2H-Purin-2-one
• 6-ethoxy-3,7-dimethylpurin-2-one
• 6-ethoxy-2-oxo-2,3-dihydro-3,7-dimethylpurine
• DTXSID70547619
• 18904-04-6
• 6-Ethoxy-3,7-dimethyl-3,7-dihydro-2H-purin-2-one

• Inchi： InChI=1S/C9H12N4O2/c1-4-15-8-6-7(10-5-12(6)2)13(3)9(14)11-8/h5H,4H2,1-3H3
• InChI Key： IJRABOGOSGSKGH-UHFFFAOYSA-N
• SMILES： CCOC1=NC(=O)N(C2=C1N(C=N2)C)C

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.7Ų